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Compound of Interest

Compound Name:
2-(N-BOC-N-methylamino)-5-

bromopyridine

Cat. No.: B1338672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(N-BOC-N-methylamino)-5-bromopyridine, also known by its IUPAC name tert-butyl (5-

bromopyridin-2-yl)(methyl)carbamate, is a heterocyclic organic compound of significant interest

in medicinal chemistry and drug discovery. Its structure, featuring a pyridine ring substituted

with a bromine atom and a BOC-protected secondary amine, makes it a versatile building block

for the synthesis of more complex molecules. The presence of the bromine atom allows for

various cross-coupling reactions, while the protected amine group offers a site for further

functionalization after deprotection. This guide provides a comprehensive overview of its

chemical properties, synthesis, and potential applications.

Chemical Properties
A summary of the key chemical properties of 2-(N-BOC-N-methylamino)-5-bromopyridine is

presented below.
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Property Value Reference

CAS Number 227939-01-7 [1][2][3]

Molecular Formula C₁₁H₁₅BrN₂O₂ [1][2][3]

Molecular Weight 287.15 g/mol [2][3]

Appearance Solid (form may vary)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Structure:

Caption: Chemical structure of 2-(N-BOC-N-methylamino)-5-bromopyridine.

Spectral Data
Detailed spectral data for 2-(N-BOC-N-methylamino)-5-bromopyridine is crucial for its

identification and characterization. While a comprehensive public database of its spectra is not

readily available, typical spectral features can be predicted based on its structure.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the pyridine ring, the methyl group protons, and the tert-butyl protons of

the BOC group. The chemical shifts and coupling constants of the aromatic protons would be

indicative of the substitution pattern on the pyridine ring.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms of the

pyridine ring, the methyl group, the tert-butyl group, and the carbonyl carbon of the BOC

protecting group.

IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands

for the C-Br bond, the aromatic C-H and C=C/C=N bonds of the pyridine ring, and the strong

carbonyl (C=O) stretch of the carbamate group.
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Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound, along with a characteristic isotopic pattern due to the

presence of the bromine atom.

Experimental Protocols
Synthesis of 2-(N-BOC-N-methylamino)-5-bromopyridine:

A plausible synthetic route to 2-(N-BOC-N-methylamino)-5-bromopyridine involves a two-

step process starting from 2-amino-5-bromopyridine.

Step 1: N-BOC Protection of 2-Amino-5-bromopyridine

Materials: 2-amino-5-bromopyridine, Di-tert-butyl dicarbonate (Boc₂O), and a suitable solvent

(e.g., tetrahydrofuran (THF) or dichloromethane (DCM)), and a base (e.g., triethylamine or

DMAP).

Procedure: 2-amino-5-bromopyridine is dissolved in the chosen solvent, and the base is

added. Boc₂O is then added portion-wise to the solution, and the reaction mixture is stirred

at room temperature until the starting material is consumed (monitored by TLC). The reaction

is then quenched, and the product, tert-butyl (5-bromopyridin-2-yl)carbamate, is isolated and

purified, typically by extraction and column chromatography.

Step 2: N-Methylation

Materials: tert-butyl (5-bromopyridin-2-yl)carbamate, a methylating agent (e.g., methyl

iodide), a strong base (e.g., sodium hydride), and an anhydrous aprotic solvent (e.g., THF or

DMF).

Procedure: The BOC-protected amine from Step 1 is dissolved in the anhydrous solvent

under an inert atmosphere. The strong base is added to deprotonate the carbamate nitrogen,

followed by the addition of the methylating agent. The reaction is stirred until completion.

Work-up involves quenching the reaction, extraction, and purification by column

chromatography to yield the final product, 2-(N-BOC-N-methylamino)-5-bromopyridine.
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Caption: Synthetic workflow for 2-(N-BOC-N-methylamino)-5-bromopyridine.

Reactivity and Applications in Drug Discovery
The chemical reactivity of 2-(N-BOC-N-methylamino)-5-bromopyridine is largely dictated by

the pyridine ring, the bromine substituent, and the protected amino group.

Cross-Coupling Reactions: The bromine atom at the 5-position of the pyridine ring is

susceptible to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille,

Heck, and Buchwald-Hartwig amination reactions. This allows for the introduction of a wide

range of substituents at this position, enabling the synthesis of diverse compound libraries

for drug screening.

Deprotection and Further Functionalization: The BOC group can be readily removed under

acidic conditions (e.g., with trifluoroacetic acid) to reveal the secondary methylamino group.

This free amine can then be further functionalized through acylation, alkylation, or other

amine-related chemistries to build more complex molecular architectures.

The structural motifs present in 2-(N-BOC-N-methylamino)-5-bromopyridine are found in

numerous biologically active compounds. The bromopyridine core is a common scaffold in

medicinal chemistry, and its derivatives have shown a wide range of pharmacological activities.

The ability to selectively functionalize this molecule at two different positions makes it a

valuable intermediate in the synthesis of potential therapeutic agents, particularly in the fields

of oncology and neurodegenerative diseases.
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Caption: Reactivity and functionalization pathways.

Conclusion
2-(N-BOC-N-methylamino)-5-bromopyridine is a strategically important building block for the

synthesis of novel organic compounds with potential applications in drug discovery and

development. Its well-defined reactive sites allow for selective and diverse chemical

modifications. This guide provides foundational knowledge for researchers and scientists

working with this versatile compound, though further experimental validation of its properties

and reactivity is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://nagasaki-u.repo.nii.ac.jp/record/26337/files/supplementary%20data.pdf
https://www.sigmaaldrich.com/US/en/search/tert-butyl-n-(5-bromopyrimidin-2-yl)-n-%5B(tert-butoxy)carbonyl%5Dcarbamate-synthesis?focus=documents&page=1&perpage=30&sort=relevance&term=tert-Butyl%20N-%285-bromopyrimidin-2-yl%29-N-%5B%28tert-butoxy%29carbonyl%5Dcarbamate%20synthesis&type=site_content
https://www.sigmaaldrich.com/US/en/search/tert-butyl-n-(5-bromopyrimidin-2-yl)-n-%5B(tert-butoxy)carbonyl%5Dcarbamate-synthesis?focus=documents&page=1&perpage=30&sort=relevance&term=tert-Butyl%20N-%285-bromopyrimidin-2-yl%29-N-%5B%28tert-butoxy%29carbonyl%5Dcarbamate%20synthesis&type=site_content
https://www.bldpharm.com/products/227939-01-7.html
https://www.bldpharm.com/products/227939-01-7.html
https://www.benchchem.com/product/b1338672#2-n-boc-n-methylamino-5-bromopyridine-chemical-properties
https://www.benchchem.com/product/b1338672#2-n-boc-n-methylamino-5-bromopyridine-chemical-properties
https://www.benchchem.com/product/b1338672#2-n-boc-n-methylamino-5-bromopyridine-chemical-properties
https://www.benchchem.com/product/b1338672#2-n-boc-n-methylamino-5-bromopyridine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

